Cas no 821770-22-3 (Butanal, 4-[4-(1-hydroxy-1-methylethyl)cyclohexylidene]-)

• Product name: Butanal, 4-[4-(1-hydroxy-1-methylethyl)cyclohexylidene]-
• CAS No: 821770-22-3
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• CID: 697537
• PubChem ID: 71419972

Butanal, 4-[4-(1-hydroxy-1-methylethyl)cyclohexylidene]- Chemical and Physical Properties

Names and Identifiers

• Butanal, 4-[4-(1-hydroxy-1-methylethyl)cyclohexylidene]-
• 4-[4-(2-hydroxypropan-2-yl)cyclohexylidene]butanal
• 821770-22-3
• DTXSID10839186

• Inchi： InChI=1S/C13H22O2/c1-13(2,15)12-8-6-11(7-9-12)5-3-4-10-14/h5,10,12,15H,3-4,6-9H2,1-2H3
• InChI Key： JEPUMXAGLMHORY-UHFFFAOYSA-N
• SMILES： CC(C)(C1CCC(=CCCC=O)CC1)O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5